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Compound of Interest

Compound Name: Azomycin

Cat. No.: B3424786 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for handling Azomycin, also known as 2-nitroimidazole, a compound used as an

antibiotic and antiprotozoal agent. Adherence to these protocols is critical to minimize exposure

risks and ensure a safe laboratory environment.

Hazard Identification and Summary
Azomycin (CAS Number: 527-73-1) presents several health hazards. It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] It is

crucial to handle this compound with appropriate personal protective equipment and in a well-

ventilated area to avoid the formation and inhalation of dust and aerosols.[2][3]

Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity - oral 4 (H302)

Causes skin irritation Skin irritation 2 (H315)

Causes serious eye irritation Eye irritation 2A (H319)

May cause respiratory irritation
Specific target organ toxicity (single exposure) 3

(H335)
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A systematic approach to donning, using, and doffing PPE is essential to prevent

contamination. The following steps and equipment are mandatory when handling Azomycin.

1. Engineering Controls:

Always handle Azomycin in a well-ventilated area.[2][3]

Use a chemical fume hood for all procedures that may generate dust or aerosols.[4]

Ensure an eyewash station and safety shower are readily accessible.[5]

2. Required PPE:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Wear chemical safety goggles

that comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[6]

A face shield should be worn

when there is a risk of

splashes.[7]

Hand Protection Chemical-resistant Gloves

Wear powder-free nitrile,

neoprene, or latex gloves that

comply with ASTM standard D-

6978-(05)-13.[7] Do not use

vinyl gloves.[7] Double gloving

is recommended.

Body Protection Laboratory Coat or Gown

Wear a long-sleeved,

seamless gown or a lab coat to

prevent skin exposure.[6][8]

Respiratory Protection NIOSH-certified Respirator

A fit-tested N95 or N100

respirator is required when

there is a risk of generating

airborne powder or aerosols.

[7][8] A surgical mask is not

sufficient.[8]

Foot Protection Closed-toe Shoes
Always wear closed-toe shoes

in the laboratory.

3. Step-by-Step Donning and Doffing Procedure:

A meticulous procedure for putting on and taking off PPE is critical to prevent cross-

contamination.
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Donning PPE

Chemical Handling Doffing PPE

1. Lab Coat/Gown 2. Respirator 3. Goggles/Face Shield 4. Gloves (Outer Pair)

Handle Azomycin 1. Outer Gloves 2. Lab Coat/Gown 3. Goggles/Face Shield 4. Respirator 5. Inner Gloves

Click to download full resolution via product page

PPE Donning and Doffing Workflow

Operational Plan for Handling Azomycin
Preparation:

Confirm that the work area is clean and uncluttered.

Verify that a spill kit is readily available.[9]

Assemble all necessary PPE as detailed in the table above.

Handling:

Carefully handle the solid compound to minimize dust formation.[3]

If preparing a solution, slowly add the solid Azomycin to the solvent.

Keep containers tightly closed when not in use.[4]

Post-Handling:

Decontaminate the work surface.

Carefully doff PPE as illustrated in the workflow diagram, disposing of contaminated items in

the appropriate waste container.
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Thoroughly wash hands with soap and water after removing all PPE.[2]

Spill Management and Decontamination
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

Spill Kit Contents:[9]

Two pairs of chemotherapy-tested gloves

Disposable gown and shoe covers

Face shield

Absorbent, plastic-backed sheets or pads

Disposable towels

Two sealable, thick plastic hazardous waste disposal bags with labels

Disposable scoop

Puncture-resistant container for broken glass

Spill Cleanup Procedure:

Evacuate and Secure: Alert others in the area and restrict access.

Don PPE: Put on all PPE from the spill kit.

Containment:

For powders, gently cover with a wet paper towel or absorbent pad to avoid aerosolization.

[9]

For liquids, cover with absorbent pads.[9]

Cleanup:
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Use tongs to place any broken glass into the puncture-resistant container.[9]

Carefully collect all absorbent materials and contaminated debris and place them into a

hazardous waste bag.[9]

Decontamination:

Clean the spill area with a 10% bleach solution, followed by a 1% sodium thiosulfate

solution.[9]

Wash the area with detergent and rinse with water.[9]

Disposal:

Place all contaminated materials, including used PPE, into the hazardous waste bag.[9]

Seal the bag and place it inside the second hazardous waste bag.

Disposal Plan
Proper disposal of Azomycin and contaminated materials is essential to prevent environmental

contamination.

Waste Segregation and Disposal:

Unused Azomycin: Dispose of as hazardous chemical waste in accordance with local, state,

and federal regulations. Do not discard down the drain.[2]

Contaminated Labware (disposable): Items such as gloves, absorbent pads, and disposable

gowns should be placed in a designated hazardous waste container.

Contaminated Labware (reusable): Decontaminate glassware and equipment by thoroughly

rinsing with a suitable solvent, followed by washing with soap and water.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous waste.
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Azomycin Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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